Cas no 139400-89-8 (2,4-Pyrimidinediamine, 6-(4-amino-2,3,5-trichlorophenyl)-)

• Product Name: 2,4-Pyrimidinediamine, 6-(4-amino-2,3,5-trichlorophenyl)-
• CAS No: 139400-89-8
• MF: C₁₀H₈Cl₃N₅
• MW: 304.563017845154
• CID: 1279499
• Update Time: 2024-08-04

2,4-Pyrimidinediamine, 6-(4-amino-2,3,5-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 6-(4-amino-2,3,5-trichlorophenyl)-

• Inchi： 1S/C10H8Cl3N5/c11-4-1-3(7(12)8(13)9(4)15)5-2-6(14)18-10(16)17-5/h1-2H,15H2,(H4,14,16,17,18)
• InChI Key： FIPRHNNOIKTGTD-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC(Cl)=C(N)C(Cl)=C2Cl)=CC(N)=N1

Computed Properties

• Exact Mass: 302.98484

Experimental Properties

• Density: 1.656±0.06 g/cm3(Predicted)
• Boiling Point: 555.6±60.0 °C(Predicted)
• PSA: 103.84
• pka: 5.15±0.10(Predicted)